4-(Hydroxymethyl)-2-methoxybenzoic acid
Cat. No. B057605
M. Wt: 182.17 g/mol
InChI Key: CCGBZHBLBWASBY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06127389
Procedure details
To a mixture of 4-hydroxymethyl-2-methoxybenzoic acid (1.5 g), triethylamine (5 g), dichloromethane (3 ml) and dimethyl sulfoxide (3 ml) was added portionwise sulfur trioxide pyridine complex (3.93 g) in water bath, and the mixture was stirred for 1.5 hours at the same temperature. The reaction mixture was poured into water and extracted with dichloromethane. The organic layer was washed with water and brine, dried over magnesium sulfate and evaporated in vacuo to give 4-formyl-2-methoxybenzoic acid.
Identifiers
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REACTION_CXSMILES
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[OH:1][CH2:2][C:3]1[CH:11]=[CH:10][C:6]([C:7]([OH:9])=[O:8])=[C:5]([O:12][CH3:13])[CH:4]=1.C(N(CC)CC)C.ClCCl.CS(C)=O>O>[CH:2]([C:3]1[CH:11]=[CH:10][C:6]([C:7]([OH:9])=[O:8])=[C:5]([O:12][CH3:13])[CH:4]=1)=[O:1]
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Inputs
Step One
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Name
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Quantity
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1.5 g
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Type
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reactant
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Smiles
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OCC1=CC(=C(C(=O)O)C=C1)OC
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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3 mL
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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3 mL
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Type
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reactant
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Smiles
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CS(=O)C
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred for 1.5 hours at the same temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with dichloromethane
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WASH
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Type
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WASH
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Details
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The organic layer was washed with water and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over magnesium sulfate
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated in vacuo
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Outcomes
Product
Details
Reaction Time |
1.5 h |
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Name
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Type
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product
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Smiles
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C(=O)C1=CC(=C(C(=O)O)C=C1)OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
